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Compound of Interest
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Cat. No.: B1574784 Get Quote

Executive Summary
Super-TDU 1-31 is a synthetic, 31-amino acid peptide inhibitor designed to antagonize the

oncogenic activity of the Hippo signaling pathway. It functions as a potent competitive inhibitor

of the YAP-TEAD protein-protein interaction (PPI). By mimicking the Tondu (TDU) domains of

the tumor suppressor VGLL4, Super-TDU 1-31 displaces Yes-associated protein (YAP) from

TEA domain transcription factors (TEADs), thereby silencing the transcription of pro-

proliferative and anti-apoptotic genes (e.g., CTGF, CYR61, CDX2).[1]

This guide details the molecular mechanism, physicochemical properties, and validated

experimental protocols for utilizing Super-TDU 1-31 in oncology research, specifically for

gastric cancer (GC) and hepatocellular carcinoma (HCC).

Molecular Mechanism and Rationale[1][2][3]
The YAP-TEAD Axis
In the canonical Hippo pathway, the transcriptional co-activator YAP (and its paralog TAZ) does

not contain a DNA-binding domain. To drive gene expression, nuclear YAP must bind to

TEAD1-4 transcription factors. This complex recruits additional co-activators (e.g., BRD4) to

super-enhancers, driving tumorigenesis.
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VGLL4 (Vestigial-like family member 4) acts as a natural antagonist to YAP.[1][2][3] It binds to

TEADs via its tandem TDU domains, occupying the same interface required for YAP binding

but without activating transcription.

Super-TDU 1-31 is an engineered peptide derived from the TDU domains of VGLL4. It was

optimized to possess higher affinity and stability than the native TDU motif, effectively "out-

competing" YAP for TEAD binding.

Mechanism of Action:

Entry: Super-TDU 1-31 enters the nucleus (often requiring a delivery vector or high

concentration in vitro due to peptide permeability limits).

Competition: It binds to the hydrophobic pocket on the surface of TEADs.

Displacement: The steric occlusion prevents YAP from engaging TEAD.

Silencing: Without YAP recruitment, TEADs fail to initiate transcription of target oncogenes.

Pathway Visualization
The following diagram illustrates the competitive inhibition mechanism.
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Caption: Super-TDU 1-31 competitively binds TEAD, displacing YAP and suppressing

oncogenic transcription.
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Parameter Specification

Peptide Name Super-TDU 1-31

Sequence SVDDHFAKSLGDTWLQIGGSGNPKTANVPQT

Length 31 Amino Acids

Molecular Weight ~3355.5 Da

Target
TEAD1, TEAD2, TEAD3, TEAD4 (YAP binding

interface)

Solubility
Soluble in water or PBS; Stock solutions often

prepared in DMSO or sterile water.[4]

Storage
Lyophilized: -20°C (1 year). In solution: -80°C

(avoid freeze-thaw).

Experimental Protocols
In Vitro Cell Viability Assay (Gastric Cancer Model)
Objective: Determine the IC50 of Super-TDU 1-31 in YAP-dependent cell lines (e.g., MGC-803,

BGC-823).

Reagents:

Gastric Cancer Cell Line (MGC-803)[5]

Super-TDU 1-31 (Stock: 10 mM in PBS/DMSO)

CCK-8 or MTT Reagent

Protocol:

Seeding: Plate MGC-803 cells at 3,000–5,000 cells/well in a 96-well plate. Incubate

overnight at 37°C, 5% CO2.

Treatment: Replace media with fresh media containing Super-TDU 1-31 at gradient

concentrations (e.g., 0, 10, 25, 50, 100 µM).
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Note: Peptides may require high concentrations or transfection reagents (e.g.,

Lipofectamine) if cellular uptake is poor in specific lines.

Incubation: Incubate for 48–72 hours.

Readout: Add 10 µL CCK-8 reagent per well. Incubate for 2 hours. Measure absorbance at

450 nm.

Analysis: Normalize to vehicle control (PBS/DMSO). Plot dose-response curve to calculate

IC50.

Co-Immunoprecipitation (Co-IP) Mechanism Validation
Objective: Confirm that Super-TDU 1-31 disrupts the physical interaction between YAP and

TEAD.

Protocol:

Transfection/Treatment: Treat cells (e.g., HEK293T or MGC-803) with Super-TDU 1-31 (50

µM) or Vehicle for 24 hours.

Lysis: Lyse cells in IP Lysis Buffer (25 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 1 mM

EDTA, 5% glycerol) with protease inhibitors.

Incubation: Incubate lysate with anti-TEAD4 antibody (1–2 µg) overnight at 4°C.

Capture: Add Protein A/G magnetic beads for 2 hours at 4°C.

Wash: Wash beads 3x with lysis buffer.

Elution & Blotting: Boil beads in SDS loading buffer. Perform Western Blot.

Blot for: YAP (Co-IP target) and TEAD4 (Bait).

Expected Result: In Vehicle samples, YAP band is strong. In Super-TDU samples, YAP

band is significantly reduced or absent, while TEAD4 remains constant.

In Vivo Tumor Suppression (Xenograft)
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Objective: Assess therapeutic efficacy in a gastric cancer mouse model.

Protocol:

Establishment: Inject 5×10^6 MGC-803 cells subcutaneously into the flank of nude mice.

Grouping: When tumors reach ~100 mm³, randomize mice into:

Group A: Vehicle (PBS)

Group B: Super-TDU 1-31 (High Dose: e.g., 10 mg/kg)

Administration: Intratumoral or Intraperitoneal (IP) injection every 2 days for 3 weeks.

Note: Peptide stability in vivo is limited; intratumoral injection is often preferred for proof-

of-concept unless the peptide is chemically modified (e.g., stapled) for systemic stability.

Measurement: Monitor tumor volume (V = 0.5 × Length × Width²) and body weight.

Endpoint: Harvest tumors, weigh them, and perform IHC for Ki67 (proliferation) and YAP

target genes (CTGF).

Data Summary & Comparative Analysis
The following table summarizes the activity profile of Super-TDU 1-31 compared to other Hippo

pathway modulators.
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Compound Target Mechanism Specificity Clinical Status

Super-TDU 1-31 TEAD Surface

Competitive PPI

Inhibitor (VGLL4

mimic)

High (Structural

mimicry)
Preclinical

Verteporfin YAP

Induces YAP

aggregation/sequ

estration

Low (Off-target

effects)

FDA Approved

(Ophthalmology)

CA3 YAP/TEAD
Unknown (Likely

metabolic)
Moderate Preclinical

VGLL4

(Endogenous)
TEAD Surface

Natural

Competitive

Inhibitor

High N/A (Protein)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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